Cas no 2877635-81-7 (4-1-(6-methylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine)

• Product Name: 4-1-(6-methylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine
• CAS No: 2877635-81-7
• MF: C₁₄H₂₀N₄OS
• MW: 292.399801254272
• CID: 5329542
• Update Time: 2025-06-08

4-1-(6-methylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine Chemical and Physical Properties

Names and Identifiers

• [1-(6-Methyl-4-pyrimidinyl)-3-pyrrolidinyl]-4-thiomorpholinylmethanone
• 4-1-(6-methylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine

• Inchi： 1S/C14H20N4OS/c1-11-8-13(16-10-15-11)18-3-2-12(9-18)14(19)17-4-6-20-7-5-17/h8,10,12H,2-7,9H2,1H3
• InChI Key： VGXDBJWBNLVCPR-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2C=C(C)N=CN=2)C1)(N1CCSCC1)=O

Experimental Properties

• Density: 1.265±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.3±50.0 °C(Predicted)
• pka: 7.14±0.28(Predicted)

Additional information on 4-1-(6-methylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine

Comprehensive Analysis of 4-1-(6-methylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine (CAS No. 2877635-81-7): Structure, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-1-(6-methylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine (CAS No. 2877635-81-7) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrrolidine and thiomorpholine moieties, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's 6-methylpyrimidin-4-yl group is a critical feature, often linked to interactions with biological targets such as enzymes and receptors. Recent studies highlight its relevance in the development of kinase inhibitors, a hot topic in oncology research. With the rise of personalized medicine, molecules like 4-1-(6-methylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine are being explored for their ability to modulate signaling pathways implicated in cancer and inflammatory diseases.

From a synthetic chemistry perspective, the incorporation of thiomorpholine into the scaffold offers improved metabolic stability—a key concern in modern drug design. This aligns with the growing demand for "long-acting therapeutics," a frequently searched term in pharmaceutical forums. The compound's carbonyl bridge further enhances its binding affinity, making it a candidate for fragment-based drug discovery (FBDD), another trending area in AI-driven molecular modeling.

Environmental sustainability is another angle where this compound sparks discussion. Its potential use in green chemistry applications, such as catalytic intermediates, resonates with the global push for eco-friendly synthesis methods. Laboratories are investigating its role in reducing waste generation, a topic frequently queried in academic search engines like PubMed and Google Scholar.

In agrochemical research, the pyrimidine core of 4-1-(6-methylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine has drawn parallels with known herbicidal agents. As precision farming gains traction, researchers are probing its utility in developing next-generation crop protection products with lower environmental persistence—addressing the popular search query "safer agrochemical alternatives."

Analytical challenges surrounding this compound, such as its chiral centers and purification methods, are actively debated in chromatography communities. Techniques like HPLC-MS and NMR are critical for quality control, reflecting the industry's emphasis on "high-purity synthetic standards," a long-tail keyword often associated with CAS No. 2877635-81-7 in supplier databases.

Looking ahead, the integration of 4-1-(6-methylpyrimidin-4-yl)pyrrolidine-3-carbonylthiomorpholine into AI-powered drug discovery platforms could accelerate its adoption. With machine learning models increasingly used to predict ADMET properties, this compound's data-rich profile positions it as a valuable case study for "computational chemistry workflows," a rising search trend in 2024.